Cas no 1806727-89-8 (3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806727-89-8
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4833616
• Update Time: 2025-05-26

3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-5-2-6(16-8(10,11)12)14-7(13)4(5)3-9/h2H,3H2,1H3
• InChI Key： IHEWIPONIKMUFM-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(=CC(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine, identified by the CAS number 1806727-89-8, is a highly functionalized pyridine derivative with a diverse array of substituents. This molecule has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The presence of a chloromethyl group, an iodine atom, a methoxy group, and a trifluoromethoxy group on the pyridine ring introduces a wide range of chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The chloromethyl group in this compound is known to enhance reactivity in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the iodo substituent can serve as a leaving group in various coupling reactions, further expanding its utility in medicinal chemistry.

The methoxy and trifluoromethoxy groups contribute significantly to the electronic properties of the molecule. The methoxy group acts as an electron-donating group, while the trifluoromethoxy group is electron-withdrawing. This combination creates a unique electronic environment on the pyridine ring, which can influence both the molecule's reactivity and its interactions with biological systems. Recent research has shown that such substituents can modulate the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. For instance, the introduction of the chloromethyl group can be achieved via alkylation reactions using appropriate alkylating agents. Similarly, the iodination process can be optimized using iodination reagents under specific reaction conditions.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it a promising candidate for use in advanced materials such as OLEDs (organic light-emitting diodes) and other optoelectronic devices. The pyridine ring's aromaticity and conjugation properties are advantageous for such applications, while the substituents can fine-tune electronic properties for specific device requirements.

From a biological standpoint, this compound has shown potential as an inhibitor of certain enzymes and receptors. For example, recent studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation. The combination of substituents provides multiple sites for interaction with biological targets, making it a versatile lead compound for drug development.

In conclusion, 3-(Chloromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine is a multifaceted compound with significant potential across various scientific domains. Its structural complexity offers numerous opportunities for chemical modification and functionalization, while its unique electronic properties make it an attractive candidate for both therapeutic and materials-related applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.